2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H21N3O3S2/c1-4-11-14-9(2)12(20-11)13(17)15-10-6-5-7-16(8-10)21(3,18)19/h10H,4-8H2,1-3H3,(H,15,17)
• InChI Key: NDTRNRMGDYIBNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)C(=O)NC2CCCN(C2)S(=O)(=O)C)C
• Molecular Formula: C13H21N3O3S2
• Molecular Weight: 331.5 g/mol

Description

2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide has a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide in lab experiments is its potential therapeutic effects. However, there are also limitations to its use. For example, it may have toxic effects at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for research on 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide. Some possible areas of focus include further studies on its mechanism of action, the development of more effective synthesis methods, and the exploration of its potential therapeutic effects in clinical trials.
In conclusion, 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide is a chemical compound that has significant potential in scientific research. Its potential applications in drug discovery, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it an important area of focus for researchers.

Synthesis Methods

The synthesis of 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide is a complex process that involves multiple steps. One of the most common methods for synthesizing this compound is through a reaction between 2-ethyl-4-methylthiazole-5-carboxylic acid and 1-methylsulfonylpiperidine-3-amine. This reaction is typically carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

Scientific Research Applications

The potential applications of 2-ethyl-4-methyl-N-(1-methylsulfonylpiperidin-3-yl)-1,3-thiazole-5-carboxamide in scientific research are diverse. One of the primary applications of this compound is in the field of drug discovery. It has been shown to have potential therapeutic effects in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.